Cas no 182951-96-8 (tert-Butyl Ethyl(3-hydroxypropyl)carbamate)

• Product Name: tert-Butyl Ethyl(3-hydroxypropyl)carbamate
• CAS No: 182951-96-8
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• MDL: MFCD09953066
• CID: 1381684
• PubChem ID: 23092014
• Update Time: 2025-05-24

tert-Butyl Ethyl(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, ethyl(3-hydroxypropyl)-, 1,1-dimethylethyl ester
• 3-(N-BOC-ethylamino)-1-propanol
• TERT-BUTYL ETHYL3-HYDROXYPROPYLCARBAMATE
• OHZRRDGESNRYIJ-UHFFFAOYSA-N
• AKOS027252480
• tert-Butyl N-ethyl 3-hydroxypropylcarbamate
• N-Boc-N-ethyl-3-hydroxypropanamine
• tert-Butylethyl(3-hydroxypropyl)carbamate
• SCHEMBL3551705
• tert-Butyl ethyl(3-hydroxypropyl)carbamate
• DB-338972
• MFCD09953066
• tert-butyl N-ethyl-N-(3-hydroxypropyl)carbamate
• 182951-96-8
• EN300-4266725
• ethyl-(3-hydroxy-propyl)-carbamic acid t-butyl ester
• AS-30311
• tert-Butyl Ethyl(3-hydroxypropyl)carbamate

• MDL： MFCD09953066
• Inchi： 1S/C10H21NO3/c1-5-11(7-6-8-12)9(13)14-10(2,3)4/h12H,5-8H2,1-4H3
• InChI Key： OHZRRDGESNRYIJ-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15223
• Monoisotopic Mass: 203.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl Ethyl(3-hydroxypropyl)carbamate

tert-Butyl Ethyl(3-hydroxypropyl)carbamate (CAS No. 182951-96-8)

tert-Butyl Ethyl(3-hydroxypropyl)carbamate is a versatile organic compound with the CAS registry number 182951-96-8. This compound, also referred to as N-(3-hydroxypropyl)-N-(ethoxycarbonyl)tert-butane, is widely recognized in the fields of organic synthesis and materials science. Its unique structure, which combines a tert-butyl group, an ethoxy carbonyl group, and a hydroxypropyl chain, makes it an essential intermediate in the production of various functional materials and pharmaceutical agents.

The synthesis of tert-butyl ethyl(3-hydroxypropyl)carbamate involves a multi-step process that typically begins with the reaction of tert-butanol with ethylene oxide to form tert-butanol ethylene oxide adducts. This intermediate is then subjected to further functionalization to introduce the hydroxypropyl group. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, researchers have employed enzyme-catalyzed reactions to achieve higher stereoselectivity in the formation of this compound.

One of the most notable applications of tert-butyl ethyl(3-hydroxypropyl)carbamate is in the development of advanced polyurethanes. Its hydroxyl group provides reactive sites for polymerization, while the tert-butyl group imparts thermal stability and mechanical strength to the resulting materials. Studies published in 2023 have demonstrated that incorporating this compound into polyurethane formulations can significantly improve their resistance to environmental stressors such as UV radiation and moisture.

In the pharmaceutical industry, tert-butyl ethyl(3-hydroxypropyl)carbamate serves as a valuable building block for drug delivery systems. Its ability to form stable ester linkages makes it ideal for creating biodegradable polymers that can encapsulate therapeutic agents. Recent research has focused on its use in nanoparticle drug delivery, where it has been shown to enhance drug solubility and targeted release mechanisms.

The chemical properties of tert-butyl ethyl(3-hydroxypropyl)carbamate are highly dependent on its molecular structure. The tert-butyl group contributes steric hindrance, which can influence reaction kinetics in organic synthesis. Meanwhile, the hydroxypopyl chain introduces hydrophilic characteristics, enabling better compatibility with aqueous systems. These properties make it a valuable compound in both academic research and industrial applications.

From an environmental standpoint, the biodegradability of tert-butylethel(3-hydroxypropy carbamate) has been a topic of recent interest. Studies have shown that under specific microbial conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, tert-butylethel(3-hydroxyproply carbamate) (CAS No. 182951-96-8) is a multifaceted compound with significant potential across various sectors. Its role as an intermediate in polymer synthesis, drug delivery systems, and specialty chemicals underscores its importance in modern material science. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly remain a key player in advancing technological innovations.